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Compound of Interest

Compound Name: KUL-7211 racemate

Cat. No.: B1663500

Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management and disposal of chemical compounds are paramount to ensuring laboratory

safety and environmental protection. This document provides essential, step-by-step guidance

for the proper disposal of KUL-7211 racemate. In the absence of a specific Safety Data Sheet

(SDS) for this compound, a conservative approach, treating the substance as potentially

hazardous, is required. Adherence to these procedures will help mitigate risks and ensure

compliance with regulatory standards.

Hazard Identification and Chemical Properties
A thorough understanding of a substance's properties is the first step toward safe handling and

disposal. While a comprehensive hazard profile for KUL-7211 racemate is not publicly

available, the following chemical and physical properties have been identified.[1] This

information is crucial for your institution's Environmental Health and Safety (EHS) department

to determine the appropriate waste stream.

Table 1: Chemical and Physical Properties of KUL-7211 Racemate
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Property Value Source

IUPAC Name

2-[4-[2-[[1-hydroxy-1-(4-

hydroxyphenyl)propan-2-

yl]amino]ethyl]phenoxy]acetic

acid

PubChem[1]

Molecular Formula C19H23NO5 PubChem[1]

Molecular Weight 345.4 g/mol PubChem[1]

CAS Number 911196-40-2 PubChem[1]

Note: KUL-7211 is identified as a beta(2)/beta(3)-adrenoceptor agonist.[2] As a biologically

active molecule, it should be handled with care to avoid unintentional physiological effects. The

two enantiomers of a racemate can have different pharmacodynamic and safety profiles.[3]

Personal Protective Equipment (PPE) and Handling
Before handling KUL-7211 racemate for disposal, it is crucial to be equipped with the

appropriate personal protective equipment to minimize exposure.

Eye Protection: Wear chemical safety goggles with side shields.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat. Ensure skin is not exposed.

Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol
The recommended and safest method for the disposal of research chemicals like KUL-7211
racemate is collection by a licensed hazardous waste disposal service, coordinated through

your institution's EHS department.[4][5] Direct treatment or neutralization in a standard

laboratory setting is not recommended without a complete understanding of the compound's

reactivity.[4]
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Step 1: Waste Characterization Treat KUL-7211 racemate as a hazardous chemical waste due

to the lack of complete safety data.[4][6] Do not assume it is non-hazardous.

Step 2: Waste Segregation Proper segregation is critical to prevent dangerous reactions.[7][8]

Solid Waste: Collect solid KUL-7211 racemate and any contaminated consumables (e.g.,

weigh boats, contaminated gloves, paper towels) in a dedicated, leak-proof container lined

with a plastic bag.[9]

Liquid Waste: If KUL-7211 racemate is in solution, collect it in a dedicated, sealed, and

chemically compatible waste container (e.g., a glass or polyethylene bottle). Do not mix with

other waste streams unless compatibility is known.[10][11] For instance, do not mix organic

solvent solutions with aqueous waste.[11]

Sharps Waste: Any needles or other sharps contaminated with KUL-7211 racemate must be

disposed of in a designated sharps container.

Step 3: Container and Labeling

Container: Use a container that is in good condition, compatible with the chemical, and has a

securely fitting lid.[10][12] The original container is often a suitable choice for the waste if it is

intact.[10]

Labeling: Clearly label the waste container with the following information:[4][8]

The words "HAZARDOUS WASTE"

Full Chemical Name: "KUL-7211 racemate"

An indication of potential hazards: "Caution: Research Chemical with Unknown Hazards.

Biologically Active."

The accumulation start date.[11]

The name of the principal investigator and laboratory location.

Step 4: Storage
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Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[6][10]

The SAA should be at or near the point of generation and away from general laboratory

traffic.[6]

Ensure secondary containment (e.g., a spill tray) is used for liquid waste containers.[9]

Store incompatibles separately. For example, keep acids and bases in separate containment

areas.[10]

Step 5: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

waste pickup.[4]

Provide them with all available information about the chemical, including its name, quantity,

and any known properties.

Follow their specific instructions for packaging and transport to the central waste collection

point.

Do NOT:

Dispose of KUL-7211 racemate down the sink or in the regular trash.[5][9][13]

Evaporate the chemical as a means of disposal.[5]

Mix with other chemical waste unless you are certain of their compatibility.[9]

Experimental Workflow Visualization
The following diagram illustrates the decision-making process and workflow for the proper

disposal of KUL-7211 racemate.
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Caption: Disposal workflow for KUL-7211 racemate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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